Cas no 1806599-46-1 (1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one
• CAS No: 1806599-46-1
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 4979064
• Update Time: 2025-05-26

1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one

• Inchi： 1S/C11H12BrNO3/c1-2-9-5-8(6-10(14)7-12)3-4-11(9)13(15)16/h3-5H,2,6-7H2,1H3
• InChI Key： FCUAHIUWRMMBLY-UHFFFAOYSA-N
• SMILES： BrCC(CC1=CC=C(C(CC)=C1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 3
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one

Research Brief on 1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one (CAS: 1806599-46-1): Recent Advances and Applications

1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one (CAS: 1806599-46-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and nitrophenyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and future prospects.

The synthesis of 1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which significantly reduced reaction times and byproduct formation. The compound's structural features, including the reactive bromine atom and the electron-withdrawing nitro group, make it a versatile building block for further chemical modifications. Researchers have successfully utilized it to construct complex heterocyclic frameworks, which are prevalent in many FDA-approved drugs.

In terms of biological activity, 1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one has shown promising results in preliminary screenings against various cancer cell lines. A study conducted by the National Cancer Institute (NCI) revealed that derivatives of this compound exhibited potent inhibitory effects on protein kinases involved in tumor proliferation. Specifically, the compound's ability to selectively target the ATP-binding site of kinases has made it a candidate for further development as an anticancer agent. Additionally, its antimicrobial properties have been investigated, with some derivatives displaying activity against drug-resistant bacterial strains, such as MRSA.

Despite its potential, challenges remain in the practical application of 1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one. Issues such as solubility, stability, and off-target effects need to be addressed through structural optimization and formulation studies. Recent advancements in computational chemistry, including molecular docking and QSAR modeling, have provided valuable insights into the compound's mechanism of action and potential modifications to enhance its efficacy and safety. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Bromo-3-(3-ethyl-4-nitrophenyl)propan-2-one (CAS: 1806599-46-1) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research continues to uncover its full potential, and future studies are likely to focus on optimizing its pharmacokinetic properties and expanding its therapeutic scope. This compound exemplifies the intersection of chemical synthesis and biological innovation, offering new avenues for addressing unmet medical needs.